Cas no 1805649-89-1 (5-Chloro-2-nitronicotinic acid)
5-Chloro-2-nitronicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-nitronicotinic acid
-
- Inchi: 1S/C6H3ClN2O4/c7-3-1-4(6(10)11)5(8-2-3)9(12)13/h1-2H,(H,10,11)
- InChI Key: IUWOCSIGZVGBPE-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(C(=O)O)=C1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 229
- XLogP3: 1.2
- Topological Polar Surface Area: 96
5-Chloro-2-nitronicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009772-250mg |
5-Chloro-2-nitronicotinic acid |
1805649-89-1 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029009772-1g |
5-Chloro-2-nitronicotinic acid |
1805649-89-1 | 95% | 1g |
$3,097.65 | 2022-04-01 |
5-Chloro-2-nitronicotinic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 5-Chloro-2-nitronicotinic acid
Professional Introduction to 5-Chloro-2-nitronicotinic Acid (CAS No. 1805649-89-1)
5-Chloro-2-nitronicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With a CAS number of 1805649-89-1, this compound belongs to the class of nitro-substituted carboxylic acids, which are widely studied for their diverse biological activities. The presence of both chloro and nitro functional groups makes it a particularly intriguing molecule for further exploration in medicinal chemistry.
The synthesis of 5-Chloro-2-nitronicotinic acid involves a series of carefully controlled chemical reactions that highlight the compound's structural complexity. The process typically begins with the nitration of nicotinic acid derivatives, followed by chlorination to introduce the chloro group at the desired position. This synthetic route underscores the importance of precision in organic synthesis, as even minor variations in reaction conditions can significantly impact the yield and purity of the final product.
In recent years, 5-Chloro-2-nitronicotinic acid has been extensively studied for its potential role in drug development. Its nitro group is particularly noteworthy, as it can be reduced to an amine group under specific conditions, leading to the formation of novel aminonicotinic acid derivatives. These derivatives have shown promise in various preclinical studies as potential candidates for treating inflammatory and infectious diseases.
One of the most compelling aspects of 5-Chloro-2-nitronicotinic acid is its versatility in chemical modifications. Researchers have explored different strategies to functionalize the compound, including the introduction of additional substituents at various positions on the aromatic ring. These modifications have led to the discovery of several new compounds with enhanced biological activity and improved pharmacokinetic properties.
The pharmacological profile of 5-Chloro-2-nitronicotinic acid has been a subject of intense investigation. Studies have demonstrated that this compound exhibits significant anti-inflammatory and antimicrobial properties. The nitro group plays a crucial role in these activities by interacting with specific biological targets, thereby modulating inflammatory pathways and inhibiting microbial growth. Additionally, the chloro group contributes to the compound's stability and bioavailability, making it an attractive candidate for further development.
The latest research on 5-Chloro-2-nitronicotinic acid has also explored its potential in cancer therapy. Preliminary studies suggest that derivatives of this compound may inhibit the growth of certain cancer cells by interfering with key signaling pathways involved in tumor progression. These findings have opened up new avenues for developing targeted therapies against various types of cancer.
In conclusion, 5-Chloro-2-nitronicotinic acid (CAS No. 1805649-89-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it a valuable tool for researchers in medicinal chemistry and drug development. As further studies continue to uncover its therapeutic benefits, this compound is poised to play a crucial role in the next generation of innovative treatments.
1805649-89-1 (5-Chloro-2-nitronicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)